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Compound of Interest

Compound Name: 1,1,3-Tribromoacetone

Cat. No.: B1347163

1,1,3-Tribromoacetone is a halogenated ketone used as a reagent in organic synthesis.[1] Its
chemical identity is defined by its specific molecular formula and molecular weight, which are
fundamental parameters for its application in experimental settings.

Key Molecular Identifiers

The following table summarizes the key quantitative data for 1,1,3-Tribromoacetone.

Property Value References
Molecular Formula CsHsBrsO [1112][31[41[5]
Molecular Weight 294.77 g/mol [2][3]
294.768 g/mol [1]

294.767 g/mol [5]1[6]

294.76732 g/mol [4]

CAS Number 3475-39-6 [1112][3]

Structural and Chemical Information

1,1,3-Tribromoacetone, also known as 1,1,3-tribromopropan-2-one, has a structure consisting
of a propanone backbone substituted with three bromine atoms.[3][4] This structural
arrangement is crucial to its reactivity and function in chemical syntheses.
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Below is a diagram illustrating the key identifiers and structural representations of 1,1,3-

Tribromoacetone.

Key Identifiers of 1,1,3-Tribromoacetone

Chemical Identifiers

CAS Number
3475-39-6
Molecular Weight
~294.77 g/mol
1,1,3-Tribromoacetone

. >‘ Molecular Formula
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Structural Representations
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Key identifiers and structural representations of 1,1,3-Tribromoacetone.

Experimental Considerations

Due to the absence of detailed experimental protocols in the provided search results, this
section outlines general considerations for handling 1,1,3-Tribromoacetone based on its

known properties.

Synthesis

The primary method for the synthesis of 1,1,3-Tribromoacetone involves the bromination of
acetone.[3] This process typically results in a mixture of brominated acetone derivatives, from
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which the desired compound is then isolated.[3]

The logical workflow for its synthesis can be generalized as follows:

General Synthesis Workflow for 1,1,3-Tribromoacetone

Starting Materials
(Acetone, Bromine)

Gromination Reaction)

'

Mixture of Brominated Acetones
and HBr

'

Equilibration of Mixture

'

Separation and Isolation

1,1,3-Tribromoacetone

Click to download full resolution via product page

A generalized workflow for the synthesis of 1,1,3-Tribromoacetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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